Cas no 1934410-81-7 (2-(2-hydroxyethoxy)ethane-1-sulfonyl chloride)

• Product Name: 2-(2-hydroxyethoxy)ethane-1-sulfonyl chloride
• CAS No: 1934410-81-7
• MF: C₄H₉ClO₄S
• MW: 188.629859685898
• CID: 5913656
• PubChem ID: 130706705
• Update Time: 2025-05-19

2-(2-hydroxyethoxy)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-hydroxyethoxy)ethane-1-sulfonyl chloride
• EN300-192203
• 1934410-81-7
• Ethanesulfonyl chloride, 2-(2-hydroxyethoxy)-

• Inchi： 1S/C4H9ClO4S/c5-10(7,8)4-3-9-2-1-6/h6H,1-4H2
• InChI Key： VLKJXUHSLQCGIB-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)COCCO

Computed Properties

• Exact Mass: 187.9910076g/mol
• Monoisotopic Mass: 187.9910076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 72Ų

Experimental Properties

• Density: 1.441±0.06 g/cm3(Predicted)
• Boiling Point: 298.4±20.0 °C(Predicted)
• pka: 14.27±0.10(Predicted)

Additional information on 2-(2-hydroxyethoxy)ethane-1-sulfonyl chloride

Introduction to 2-(2-Hydroxyethoxy)ethane-1-sulfonyl Chloride (CAS No. 1934410-81-7)

2-(2-Hydroxyethoxy)ethane-1-sulfonyl chloride (CAS No. 1934410-81-7) is a versatile organic compound that has gained significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, also known as HESCl, is characterized by its unique structure, which combines a sulfonyl chloride functional group with a hydroxyethoxy moiety. This combination endows the molecule with a range of reactive properties that make it an essential reagent in various synthetic pathways.

The chemical structure of 2-(2-hydroxyethoxy)ethane-1-sulfonyl chloride can be represented as follows: Cl-SO₂-CH₂-CH₂-O-CH₂-CH₂-OH. The presence of the sulfonyl chloride group makes it highly reactive, allowing it to participate in nucleophilic substitution reactions. The hydroxyethoxy group, on the other hand, provides additional functionality that can be exploited in the synthesis of more complex molecules.

In recent years, HESCl has been extensively studied for its applications in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients (APIs). One notable application is in the preparation of sulfonamide derivatives, which are crucial components in many drugs used to treat bacterial infections and other diseases. The reactivity of the sulfonyl chloride group allows for efficient coupling with amines, leading to the formation of sulfonamides with high yields and purity.

Beyond pharmaceuticals, 2-(2-hydroxyethoxy)ethane-1-sulfonyl chloride has found applications in the development of advanced materials. For instance, it has been used in the synthesis of functional polymers and coatings with improved hydrophilic properties. These materials have potential uses in biomedical devices, such as drug delivery systems and tissue engineering scaffolds. The ability to fine-tune the properties of these materials through controlled chemical reactions involving HESCl is a significant advantage.

The synthesis of HESCl typically involves a multi-step process that begins with the reaction of ethylene oxide with ethanol to form 2-(2-hydroxyethoxy)ethanol. This intermediate is then converted to the corresponding sulfonyl chloride through a series of reactions involving sulfur trioxide and chlorosulfonic acid. The process requires careful control of reaction conditions to ensure high yields and purity of the final product.

In terms of safety and handling, HESCl should be treated with caution due to its reactivity and potential for forming hazardous by-products. It is recommended to handle this compound under inert conditions and to use appropriate personal protective equipment (PPE). Additionally, proper storage conditions, such as keeping it away from moisture and heat sources, are essential to maintain its stability and prevent degradation.

The environmental impact of HESCl is another important consideration. While it is not classified as a hazardous waste under current regulations, efforts are being made to develop more sustainable synthetic routes that minimize waste generation and reduce environmental footprint. Research into green chemistry methods for producing this compound is ongoing and shows promising results.

In conclusion, 2-(2-hydroxyethoxy)ethane-1-sulfonyl chloride (CAS No. 1934410-81-7) is a valuable reagent with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique chemical structure and reactive properties make it an indispensable tool for researchers and chemists working in these fields. As new synthetic methods and applications continue to emerge, the importance of this compound is likely to grow even further.